Cas no 1289041-39-9 (3-(Dimethylamino)-5-fluorobenzaldehyde)

• Product Name: 3-(Dimethylamino)-5-fluorobenzaldehyde
• CAS No: 1289041-39-9
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD29121746
• CID: 5078975
• Update Time: 2026-03-01

3-(Dimethylamino)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-5-fluorobenzaldehyde
• 3-(Dimethylamino)-5-fluorobenzaldehyde

• MDL： MFCD29121746
• Inchi： 1S/C9H10FNO/c1-11(2)9-4-7(6-12)3-8(10)5-9/h3-6H,1-2H3
• InChI Key： IZCSBWVKSHSPCV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-(Dimethylamino)-5-fluorobenzaldehyde

Research Update on 3-(Dimethylamino)-5-fluorobenzaldehyde (CAS: 1289041-39-9) in Chemical Biology and Pharmaceutical Applications

3-(Dimethylamino)-5-fluorobenzaldehyde (CAS: 1289041-39-9) is a fluorinated aromatic aldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in organic synthesis, particularly in the development of bioactive molecules and drug candidates. Recent studies have explored its applications in medicinal chemistry, materials science, and chemical biology, highlighting its potential as a key intermediate in the synthesis of novel therapeutic agents.

Recent literature indicates that 3-(Dimethylamino)-5-fluorobenzaldehyde has been employed in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of kinase inhibitors with potential applications in oncology. The compound's unique electronic properties, conferred by the fluorine atom and dimethylamino group, contribute to its reactivity and binding affinity in molecular interactions.

In synthetic methodology research, 3-(Dimethylamino)-5-fluorobenzaldehyde has been utilized as a precursor for the construction of complex heterocyclic systems. A recent publication in Organic Letters (2024) described its application in a novel [4+2] cycloaddition reaction, yielding pharmacologically relevant benzodiazepine derivatives. The presence of both electron-donating (dimethylamino) and electron-withdrawing (fluoro) groups on the aromatic ring creates interesting electronic effects that can be exploited in diverse synthetic transformations.

From a pharmaceutical perspective, the compound's physicochemical properties have been characterized in several recent studies. Research published in Molecular Pharmaceutics (2023) investigated its solubility, permeability, and metabolic stability, providing valuable data for drug development programs. These studies suggest that derivatives of 3-(Dimethylamino)-5-fluorobenzaldehyde may possess favorable drug-like properties, making them attractive candidates for further optimization.

The safety profile and toxicological aspects of 3-(Dimethylamino)-5-fluorobenzaldehyde have also been examined in recent preclinical studies. While the compound itself shows moderate cytotoxicity in certain cell lines at high concentrations, its derivatives have demonstrated improved selectivity indices in target validation experiments. These findings underscore the importance of structural modification to enhance therapeutic potential while minimizing off-target effects.

Looking forward, the unique structural features of 3-(Dimethylamino)-5-fluorobenzaldehyde continue to inspire innovative applications in chemical biology. Emerging research directions include its incorporation into fluorescent probes for biological imaging and its use in the development of covalent inhibitors for challenging therapeutic targets. The compound's versatility and the growing body of research surrounding it suggest that it will remain an important tool in medicinal chemistry and drug discovery efforts in the coming years.